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Compound of Interest

Compound Name: D-Iditol-1-13C

Cat. No.: B1161219 Get Quote

Executive Summary & Immediate Action
D-Iditol-1-13C is a stable isotope-labeled compound, NOT a radioactive material. Treating this

substance as radioactive waste is a common procedural error that results in unnecessary

disposal costs and regulatory scrutiny.

Primary Disposal Route: Chemical Waste (Non-Hazardous or Hazardous depending on

matrix).

Radioactive Waste Stream:PROHIBITED (unless cross-contaminated with actual

radionuclides).

Sanitary Sewer:NOT RECOMMENDED despite biodegradability, to maintain strict Good

Laboratory Practice (GLP) and avoid BOD (Biological Oxygen Demand) compliance issues.

Material Characterization & Hazard Profile
Before disposal, the material must be accurately characterized to complete waste manifests. D-
Iditol-1-13C is a sugar alcohol (polyol) labeled with Carbon-13 at the C1 position.
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Property Specification

Chemical Name D-Iditol-1-13C

Chemical Formula 13CC5H14O6

CAS Number 25878-23-3 (Unlabeled parent)

Molecular Weight ~183.18 g/mol (approx. +1 Da vs unlabeled)

Physical State White crystalline solid or powder

Solubility Highly soluble in water; poorly soluble in ethanol

RCRA Status Not Listed (P, U, K, or F lists)

Radioactivity NONE (Stable Isotope)

Safety Assessment: While D-Iditol is generally non-toxic (LD50 > 5000 mg/kg in similar

polyols), standard laboratory safety dictates it be handled as a chemical reagent. It may cause

mild irritation upon inhalation or contact with mucous membranes [1].

Disposal Decision Matrix
The correct disposal method depends entirely on the matrix in which the D-Iditol-1-13C is

dissolved or suspended. Use the following logic to determine the waste stream.
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Start: D-Iditol-1-13C Waste
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Hazardous Chemical Waste

(Due to Solvent)
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No
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Radioactive Waste Stream

Yes
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Figure 1: Logic flow for determining the correct waste stream for D-Iditol-1-13C.

Detailed Disposal Protocols
Scenario A: Pure Solid Waste (Expired or Excess
Reagent)
Applicability: Unused powder in vials, spilled solids cleaned with dry methods.

Containerization: Place the original vial or collected powder into a clear, polyethylene bag or

a wide-mouth high-density polyethylene (HDPE) jar.

Labeling: Apply a "Non-Hazardous Chemical Waste" label.
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Chemical Name: D-Iditol-1-13C (Stable Isotope).

Constituents: 100% D-Iditol.

Hazard Checkbox: None (or "Irritant" if required by local EHS).

Disposal: Submit for pickup by your institution's chemical waste management team.

Note: Do not place in regular office trash. While chemically benign, white powders in trash

cans trigger security protocols.

Scenario B: Organic Solvent Mixtures (HPLC/MS Waste)
Applicability: D-Iditol-1-13C dissolved in Methanol, Acetonitrile, or DMSO. Mechanism: The

hazard classification is driven by the solvent, not the iditol.

Segregation: Collect in a dedicated "Organic Solvents" carboy (e.g., Safety Can).

Compatibility: Ensure the container material (usually HDPE or Stainless Steel) is compatible

with the solvent.

Labeling: Label as "Hazardous Waste".

Primary Constituent:[1][2][3][4][5][6] Methanol/Acetonitrile (approx. %).[7][8][2][3][5][6][9]

[10][11][12]

Trace Constituent: D-Iditol-1-13C (<0.1%).

Hazard Class: Flammable (if applicable), Toxic.

RCRA Codes: Assign codes based on the solvent (e.g., F003 for non-halogenated ignitable

solvents) [2].

Scenario C: Aqueous Solutions (Buffers/Media)
Applicability: Dissolved in water, PBS, or cell culture media.

Assessment: If the buffer contains azides (preservatives) or other toxics, treat as Hazardous

Waste. If pure water/iditol:
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Collection: Collect in a "Non-Hazardous Aqueous" carboy.

No Drain Disposal: Do not pour down the sink. Although iditol is biodegradable, it increases

Biological Oxygen Demand (BOD) in wastewater. Many municipal permits strictly limit BOD

discharge from industrial labs [3].

Laboratory Cleanup & Decontamination Workflow
In the event of a spill or instrument contamination, follow this self-validating cleaning protocol.

Spill / Contamination 1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Containment
(Absorbent Pads)

3. Solubilize
(Water/Ethanol Wipe)

4. Verification
(Visual/Swab)Residue Remains

5. Disposal
(Solid Waste Bin)

Clean

Click to download full resolution via product page

Figure 2: Step-by-step decontamination workflow for D-Iditol-1-13C spills.

Protocol Notes:

Solubility Factor: D-Iditol is highly water-soluble. Use deionized water for the primary wipe-

down.[11]

Verification: Because 13C is a stable isotope, it cannot be detected with a Geiger counter.

Visual inspection (absence of white residue) is the standard verification method.

Regulatory Compliance & 13C Recovery
RCRA Compliance (USA)
Under the Resource Conservation and Recovery Act (RCRA), D-Iditol is not a listed hazardous

waste. However, the "Mixture Rule" applies: if D-Iditol is mixed with a listed solvent (e.g., spent

methanol), the entire mixture assumes the hazard code of the solvent [4].

Isotope Recovery
For large quantities (>10g) of 13C material, recovery may be economically viable due to the

high cost of enrichment.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1161219?utm_src=pdf-body-img
https://www.benchchem.com/product/b1161219?utm_src=pdf-body
https://pdf.benchchem.com/15143/Proper_Disposal_Procedures_for_Prucalopride_13C_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Threshold: <1g (Disposal recommended).

Threshold: >10g (Contact isotope reclamation specialists).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. isotope.com [isotope.com]

2. tcichemicals.com [tcichemicals.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. D-Iditol | 25878-23-3 [chemicalbook.com]

5. mmbio.byu.edu [mmbio.byu.edu]

6. WERCS Studio - Application Error [assets.thermofisher.com]

7. chemscene.com [chemscene.com]

8. adipogen.com [adipogen.com]

9. 1stsci.com [1stsci.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/D-Iditol
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://ehs.wisc.edu/disposal-services/chemical-disposal/
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.benchchem.com/product/b1161219?utm_src=pdf-custom-synthesis
https://isotope.com/product/attachment/ES-5478/SDS%20-%20ES-5478.pdf
https://www.tcichemicals.com/BE/en/sds/D1320_EU_6N.pdf
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/461199?userType=undefined
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21231881.htm
https://mmbio.byu.edu/0000017e-12b0-dfc1-a77e-17bd7f650000/dl-dithiothreitol-pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemscene.com/product/25878-23-3.html
https://adipogen.com/storeconfig/choose/store?destination=cdx-d0854-d-iditol.html
https://www.1stsci.com/products/25878-23-3?cas=25878-23-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. fishersci.com [fishersci.com]

11. pdf.benchchem.com [pdf.benchchem.com]

12. eurofinsus.com [eurofinsus.com]

To cite this document: BenchChem. [D-Iditol-1-13C Proper Disposal Procedures: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1161219#d-iditol-1-13c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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